3-amino-1-ethyl-N-(2-hydroxy-5-methylphenyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-amino-2-ethyl-N-(2-hydroxy-5-methylphenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C13H16N4O2/c1-3-17-10(7-12(14)16-17)13(19)15-9-6-8(2)4-5-11(9)18/h4-7,18H,3H2,1-2H3,(H2,14,16)(H,15,19)
• InChI Key: NKNFCCZBWPBRJI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)N)C(=O)NC2=C(C=CC(=C2)C)O
• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol
• CAS No.: 1856100-23-6

Description

3-amino-1-ethyl-N-(2-hydroxy-5-methylphenyl)-1H-pyrazole-5-carboxamide is a chemical compound that belongs to the class of pyrazole derivatives. This compound has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of 3-amino-1-ethyl-N-(2-hydroxy-5-methylphenyl)-1H-pyrazole-5-carboxamide is not fully understood. However, it has been suggested that it may exert its pharmacological effects by inhibiting the activity of cyclooxygenase enzymes and reducing the production of prostaglandins, which are known to play a role in inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the levels of proinflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and increase the levels of anti-inflammatory cytokines, such as interleukin-10. Additionally, it has been shown to inhibit the proliferation and induce apoptosis of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-1-ethyl-N-(2-hydroxy-5-methylphenyl)-1H-pyrazole-5-carboxamide in lab experiments is its potential to exhibit anti-inflammatory, analgesic, and anticancer activities. Additionally, it is relatively easy to synthesize and can be obtained in high yields. However, one limitation of using this compound is its potential cytotoxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-amino-1-ethyl-N-(2-hydroxy-5-methylphenyl)-1H-pyrazole-5-carboxamide. One potential direction is to further investigate its mechanism of action and identify its molecular targets. Additionally, it may be useful to explore its potential applications in other fields, such as agriculture and environmental science. Finally, it may be beneficial to investigate the potential of this compound as a lead compound for the development of novel drugs with improved pharmacological properties.

Synthesis Methods

The synthesis of 3-amino-1-ethyl-N-(2-hydroxy-5-methylphenyl)-1H-pyrazole-5-carboxamide involves the reaction of 2-hydroxy-5-methylbenzaldehyde with ethyl acetoacetate to form 3-ethyl-2-(2-hydroxy-5-methylphenyl)but-3-en-2-ol. This intermediate is then reacted with hydrazine hydrate to form 3-amino-1-ethyl-N-(2-hydroxy-5-methylphenyl)prop-2-enamide. Finally, this compound is reacted with ethyl chloroformate to form this compound.

Scientific Research Applications

3-amino-1-ethyl-N-(2-hydroxy-5-methylphenyl)-1H-pyrazole-5-carboxamide has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anti-inflammatory, analgesic, and antipyretic activities. Additionally, it has been shown to possess anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.